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This document provides detailed application notes and protocols for the use of LysoSensor™
Yellow/Blue DND-160 (also known as PDMPO), a ratiometric fluorescent dye for the
guantitative measurement of lysosomal pH in live cells.

Introduction

LysoSensor™ Yellow/Blue DND-160 is a weak base that selectively accumulates in acidic
organelles, such as lysosomes, as a result of protonation.[1][2] This probe is unique in that it
exhibits pH-dependent dual-excitation and dual-emission spectral peaks, making it an ideal
candidate for ratiometric imaging of organellar pH.[1][3] In acidic environments (pH ~4.2-5.0),
LysoSensor™ Yellow/Blue displays a predominant yellow fluorescence, while in less acidic or
neutral environments, it emits blue fluorescence.[2] This ratiometric capability allows for a more
accurate determination of pH, as the ratio of the two emission intensities is largely independent
of probe concentration, path length, and excitation intensity. The pKa of LysoSensor™
Yellow/Blue DND-160 is approximately 4.2.
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Spectral Properties and Microscopy Filter Set
Recommendations

Accurate ratiometric imaging of LysoSensor™ Yellow/Blue DND-160 requires appropriate filter
sets to separate the blue and yellow emission signals upon excitation. The probe can be
excited in the ultraviolet (UV) range, and its emission is then captured in the blue and yellow
regions of the spectrum.

Spectral Characteristics

Property Value

pKa ~4.2

Blue Fluorescence

Excitation Maximum ~329 nm

Emission Maximum ~440-450 nm

Yellow Fluorescence

Excitation Maximum ~384 nm

Emission Maximum ~540-550 nm

Recommended Microscopy Filter Sets for Ratiometric
Dual-Emission Imaging

For optimal ratiometric imaging, a single excitation filter and two emission filters are required.
The excitation should ideally be in the range of 360-380 nm to excite both the protonated
(yellow) and unprotonated (blue) forms of the dye. The emission can then be split and collected
simultaneously or sequentially.
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Filter Component Recommended Wavelengths
Excitation Filter 365+ 10 nm or 380 £ 10 nm
Dichroic Mirror 400 nm longpass

Emission Filter 1 (Blue) 450 £ 20 nm

Emission Filter 2 (Yellow) 540 £ 20 nm

Note: These are general recommendations. The optimal filter set may vary depending on the
specific microscope configuration and other fluorophores present in the sample. It is advisable
to consult your microscope's documentation and filter manufacturer's specifications.

Experimental Protocols

The following protocols provide a guideline for staining live cells with LysoSensor™ Yellow/Blue
DND-160 and performing a pH calibration.

Reagent Preparation

1 mM LysoSensor™ Yellow/Blue DND-160 Stock Solution: The probe is typically supplied as a
1 mM solution in anhydrous DMSO. Before use, warm the vial to room temperature and briefly
centrifuge to collect the solution at the bottom.

Staining Solution (1-5 uM): Dilute the 1 mM stock solution to a final working concentration of 1-
5 uM in your normal cell culture medium. It is recommended to start with 1 pM and optimize the
concentration for your specific cell type to minimize potential artifacts from overloading the
probe. Prepare the staining solution fresh for each experiment.

Staining Protocol for Adherent Cells

o Cell Seeding: Plate cells on glass-bottom dishes or coverslips to a desired confluency.
o Aspirate Medium: Carefully remove the culture medium from the cells.

« Staining: Add the pre-warmed (37°C) staining solution to the cells and incubate for 1-5
minutes at 37°C. Note: Longer incubation times may lead to an alkalinizing effect on the
lysosomes.
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Washing: Gently wash the cells twice with pre-warmed phosphate-buffered saline (PBS) or a
suitable imaging buffer.

Imaging: Immediately proceed with fluorescence microscopy.

Staining Protocol for Suspension Cells

Cell Collection: Centrifuge the cell suspension to obtain a cell pellet.
Resuspend: Gently resuspend the cell pellet in the pre-warmed (37°C) staining solution.
Incubation: Incubate the cells for 1-5 minutes at 37°C.

Washing: Centrifuge the cells, remove the staining solution, and resuspend the pellet in pre-
warmed PBS or imaging buffer. Repeat this wash step once more.

Imaging: Transfer the cell suspension to a suitable imaging chamber and proceed with
microscopy.

In Situ pH Calibration Protocol

To obtain quantitative pH measurements, it is essential to generate a pH calibration curve in

situ using ionophores to equilibrate the intracellular and extracellular pH.

Prepare pH Calibration Buffers: Prepare a series of buffers with known pH values ranging
from 4.0 to 7.5 (e.g., in 0.5 pH unit increments) using a suitable buffer system like MES or
HEPES.

Add lonophores: To each calibration buffer, add nigericin (typically 10 uM) and valinomycin
(typically 10 uM) to equilibrate the pH across the cell and organellar membranes.

Stain Cells: Stain the cells with LysoSensor™ Yellow/Blue DND-160 as described in the
protocols above.

Equilibration and Imaging:

o Replace the imaging buffer with the first pH calibration buffer (e.g., pH 7.5).
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o Incubate for 5 minutes to allow for pH equilibration.

o Acquire images, capturing both the blue and yellow emission channels.

o Repeat this process for each pH calibration buffer, moving from alkaline to acidic pH.

e Image Analysis:

o For each cell or region of interest (ROI) corresponding to lysosomes, measure the mean
fluorescence intensity in both the blue and yellow channels for each pH point.

o Calculate the ratio of the yellow to blue fluorescence intensity (or vice versa).

o Plot the fluorescence intensity ratio against the corresponding pH value to generate a
calibration curve.

o Determine Lysosomal pH in Experimental Samples:

[e]

Stain your experimental cells with LysoSensor™ Yellow/Blue DND-160.

o

Acquire images in both the blue and yellow channels.

[¢]

Calculate the fluorescence intensity ratio for the lysosomes in your experimental cells.

o

Use the calibration curve to determine the corresponding lysosomal pH.

Diagrams

Caption: Experimental workflow for lysosomal pH measurement.
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Caption: Principle of LysoSensor™ Yellow/Blue pH sensing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Application Notes and Protocols for LysoSensor™
Yellow/Blue (PDMPO) Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408016/docs#application-notes-and-protocols-for-
lysosensor-yellow-blue-pdmpo-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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